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Comparative Study of IDC Sensor’s Geometrical Effect, Performance, and Frequency Behaviour with Water Level Detection
Journal of Photochemistry and Photobiology ( IF 0 ) Pub Date: 2023-05-12 , DOI: 10.1134/s0020441223020215
AbstractFringe field capacitive sensors with interdigitated electrodes allow non-invasive measurements. The design of the fringing electric field and analytical characteristics of four different geometrical shaped capacitive sensors for water level measurement have been covered in this work. The work aims to explore the effect of the geometrical shape of IDC sensors, compare the performance of all the designed sensors, characterize their frequency behaviour and establish the best suitable sensor for water level measurement. All statistical calculations were undertaken for the goodness of fit for the proposed sensor’s model. The experiments were performed in the laboratory by immersing the sensor inside the container containing still tap water. The result obtained was promising since the measurement of all the proposed sensors fitted the experimental data for a measured frequency range with a satisfactory determination of the coefficient of the R-square value. Archimedean spiral sensor performance is found to be best at all statistical criteria (R-square > 0.99, percent NRMSE < 1.56, standard deviation, and uniformity) for the level measurement. The experimental report shows that the sensitivity of the spiral sensor is 0.0533 to 0.055 nF/cm.
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Electron Noise Generated by Cosmic Muons in the RED-100 Two-Phase Xenon Emission Detector
Journal of Photochemistry and Photobiology ( IF 0 ) Pub Date: 2023-05-12 , DOI: 10.1134/s0020441223010025
Abstract—It is shown that the working volume of the RED-100 two-phase emission detector, which operates in a ground-based laboratory with liquid xenon used as a working substance, is a source of single-electron noise signals with a characteristic frequency of ~200 kHz. Possible mechanisms of generation of these noises and methods for their suppression are discussed.
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Erratum to: Switches of Powerful Nanosecond Current Pulses Based on High-Voltage Units of Shock Ionized Dynistors
Journal of Photochemistry and Photobiology ( IF 0 ) Pub Date: 2023-04-26 , DOI: 10.1134/s0020441223010311
An Erratum to this paper has been published: https://doi.org/10.1134/S0020441223010311
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The Signal-to-Noise Ratio of a Silicon Tracking System Module for the BM@N Experiment
Journal of Photochemistry and Photobiology ( IF 0 ) Pub Date: 2023-04-26 , DOI: 10.1134/s0020441223010104
Abstract—A module with a double-sided microstrip silicon sensor is the basic element of the silicon tracking system (STS) for the BM@N experiment. The signal-to-noise ratio is the main parameter of the tracking system for a high-energy physics experiment, which is determined by the complex influence of the parameters of the detector and the front-end electronics. An analytical model of various noise sources is presented, and parameters determining the efficiency of charge collection from the detector are discussed. The noise has been measured for several module configurations differing in the sensor size and the length of the signal cable connecting the sensor strips to the input circuits of the front-end electronics. Results of measurements of the signal from a 106Ru β-source are presented. It is shown that the signal-to-noise ratio for STS modules is at least 18.
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Controlled Conversion of Rays with Different Wavelengths Using Acousto-Optic Bragg Diffraction
Journal of Photochemistry and Photobiology ( IF 0 ) Pub Date: 2023-06-18 , DOI: 10.1134/s0020441223020197
AbstractA method is proposed for controlled convergence of beams with different wavelengths by means of acousto-optical (AO) Bragg diffraction. A method for calculating the parameters of the diffraction of two beams by one acoustic wave in a uniaxial crystal, which makes it possible to determine the condition for beam convergence, is presented. Calculations are demonstrated using the example of convergence of beams with wavelengths of 0.514 and 0.633 µm in a uniaxial paratellurite crystal by means of AO interaction with a “slow” acoustic wave. Experiments were carried out that confirmed the main theoretical conclusions.
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Planar Magnetron with Rotary Central Anode Sputtered by an Ion Beam
Journal of Photochemistry and Photobiology ( IF 0 ) Pub Date: 2023-04-26 , DOI: 10.1134/s0020441223010190
AbstractA planar magnetron with a rotating central anode has been developed. The central flat anode, which functions as a target sputtered by an ion beam, is installed with the possibility of rotation and at an angle of 45°–50° relative to the direction of incidence of the sputtering ion beam, and the anode rotation axis coincides with the symmetry axis of the ion beam. Calculation of the sputtering coefficient of the central copper anode of the magnetron shows that, under oblique incidence of sputtering ions and all other conditions being equal, the sputtering coefficient of the copper anode of the magnetron increases from six to nine atoms per incident ion, while the maximum accuracy of sputtered copper atoms on the growth surface of the substrates is achieved. The planar magnetron of the proposed design has wider functionality, in particular, in the synthesis of nanostructured TiN–Cu composite coatings. The homogeneous globular structure of the growth surface of the TiN–Cu coating with globule sizes in the range of 50–100 nm indicates a normal (unfaceted) growth mechanism. The microhardness of the coatings is approximately 42 GPa.
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Operating Algorithm of the Digital Module of the Device for Detecting Flight Pulse
Journal of Photochemistry and Photobiology ( IF 0 ) Pub Date: 2023-05-12 , DOI: 10.1134/s0020441223010219
AbstractA method and device for detecting transit pulses in the control system of a linear electrodynamic accelerator are described. The structure of an adaptive particle detector and a principle that makes it possible to increase the reliability of detecting a pulse of the expected shape against the background of noise of various origins are presented.
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Studies into the Spectra of Pulsed X-Ray Radiation of Hybrid X-Pinch Plasma
Journal of Photochemistry and Photobiology ( IF 0 ) Pub Date: 2023-04-26 , DOI: 10.1134/s0020441222060173
AbstractThe technique in experimental studies of the spectral composition of X rays of hybrid X-pinch plasma with wires of 13Al aluminum, 42Mo molybdenum, and 47Ag silver is described and the results are presented. The experiments were performed in the energy range from 0.5 to 15 keV using detectors based on lithium fluorides LiF(Mg, Ti). The electron temperatures of plasma for aluminum, molybdenum, and silver were Те ≈ 0.35, 0.48, and 0.40 keV, respectively. The energy of hard radiation of hybrid X pinches was measured for the first time.
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A Multichannel Installation for Investigating Hydroelectrodynamic Phenomena of Waves Hitting the Lake Baikal Coastline
Journal of Photochemistry and Photobiology ( IF 0 ) Pub Date: 2023-06-18 , DOI: 10.1134/s0020441223020045
AbstractOn the Lake Baikal coastline (near the village of Goryachinsk), an installation for studying the relationships between wave hydrodynamic and electrical processes was tested. The equipment and measurement technique are considered. The results of measurements under various conditions of the wave process are presented. The physics of the phenomenon belongs to the class of hydroelectrokinetic effects. The natural filtration electric field is associated with the movement of the incoming water wave in porous sand. An electric field is formed inside the porous structure of sand when freshwater moves through it.
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Adaptation of a Hydroballistic Stand for Testing Small-Size Projections
Journal of Photochemistry and Photobiology ( IF 0 ) Pub Date: 2023-06-18 , DOI: 10.1134/s0020441223020185
AbstractOn the basis of ballistic design, an assessment of the dimensions of the launcher with an accelerating channel length of 20 cm was made. The hydroballistic stand was adapted for testing small-sized launchers. With the use of a small-sized projectile installation, the modes of entering the water of strikers through the air section and directly from the accelerating channel are implemented.
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